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Compound of Interest

Compound Name: Glycolithocholic acid-d4

Cat. No.: B15553606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application

of Glycolithocholic acid-d4 solutions, primarily for its use as an internal standard in mass

spectrometry-based quantification of glycolithocholic acid.

Product Information
Glycolithocholic acid-d4 is the deuterated form of Glycolithocholic acid, a glycine-conjugated

secondary bile acid. Its stable isotope label makes it an ideal internal standard for accurate

quantification of its unlabeled counterpart in biological samples using mass spectrometry (GC-

MS or LC-MS).[1][2]
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Property Value

Formal Name
N-[(3α,5β)-3-hydroxy-24-oxocholan-24-yl-

2,2,4,4-d4]-glycine

Synonyms GLCA-d4, Lithocholylglycine-d4

Molecular Formula C₂₆H₃₉D₄NO₄

Formula Weight 437.7 g/mol

CAS Number 2044276-16-4

Formulation
Available as a crystalline solid or a pre-made

solution in methanol (e.g., 100 µg/mL).[1][3][4]

Purity Typically ≥98%

Solution Preparation and Storage
Proper preparation and storage of Glycolithocholic acid-d4 solutions are critical to ensure

accuracy and reproducibility in quantitative analyses.
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Solvent Solubility Notes

Methanol
Slightly soluble (heating may

be required).[1]

The most common solvent for

stock and working solutions.

Chloroform
Slightly soluble (heating may

be required).[1]

Ethanol Approx. 20 mg/mL

Data for non-deuterated

Glycolithocholic acid, expected

to be similar for d4 version.[5]

DMSO Approx. 20 mg/mL

Data for non-deuterated

Glycolithocholic acid, expected

to be similar for d4 version.[5]

Dimethylformamide (DMF) Approx. 30 mg/mL

Data for non-deuterated

Glycolithocholic acid, expected

to be similar for d4 version.[5]

Aqueous Buffers Sparingly soluble.[5]

For aqueous solutions, first

dissolve in DMF and then

dilute with the aqueous buffer.

A 1:1 solution of DMF:PBS (pH

7.2) yields a solubility of

approximately 0.5 mg/mL.

Aqueous solutions are not

recommended for storage for

more than one day.[5]
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Formulation
Storage
Temperature

Stability
Special
Instructions

Solid -20°C[1][6][7] ≥ 4 years[1][6] Protect from light.[7]

Solution in Methanol -20°C[3] ≥ 7 years[3]

Provided in a

deactivated glass

ampule sealed under

argon. Aliquot after

opening to prevent

repeated freeze-thaw

cycles and solvent

evaporation.

Stock Solution in

Organic Solvent
-20°C or -80°C

1 month at -20°C, 6

months at -80°C.[8]

Aliquot into single-use

vials to maintain

stability.

Experimental Protocols
Protocol for Preparing a Glycolithocholic acid-d4 Stock
Solution from Solid
This protocol describes the preparation of a 1 mg/mL stock solution in methanol.

Materials:

Glycolithocholic acid-d4 (solid)

Methanol (LC-MS grade)

Analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Pipettes

Vortex mixer
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Sonicator (optional)

Amber glass vials for storage

Procedure:

Allow the vial of solid Glycolithocholic acid-d4 to equilibrate to room temperature before

opening to prevent condensation.

Weigh the desired amount of the solid using an analytical balance. For a 1 mg/mL solution in

a 1 mL volumetric flask, weigh 1 mg.

Carefully transfer the weighed solid into the volumetric flask.

Add a small amount of methanol (approximately half the final volume) to the flask.

Vortex or sonicate the solution until the solid is completely dissolved. Gentle heating may be

applied if necessary.[1]

Once dissolved, add methanol to the final volume mark on the volumetric flask.

Invert the flask several times to ensure the solution is homogeneous.

Transfer the stock solution into amber glass vials for storage.

Store the stock solution at -20°C or -80°C.

Protocol for Preparing an Internal Standard (IS) Working
Solution
This protocol describes the preparation of a 10 µM internal standard working solution from the

1 mg/mL stock solution. This is a common concentration used in internal standard master

solutions for bile acid analysis.[9]

Materials:

1 mg/mL Glycolithocholic acid-d4 stock solution in methanol
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Methanol (LC-MS grade)

Volumetric flask

Pipettes

Procedure:

Calculate the volume of the stock solution needed. The molecular weight of

Glycolithocholic acid-d4 is 437.7 g/mol .

1 mg/mL = 1 g/L

Molarity = (1 g/L) / (437.7 g/mol ) = 0.00228 M = 2280 µM

To prepare a 10 µM working solution, a dilution is required. For example, to make 1 mL of 10

µM solution:

(Initial Concentration) x (Initial Volume) = (Final Concentration) x (Final Volume)

(2280 µM) x V1 = (10 µM) x (1000 µL)

V1 = (10 µM * 1000 µL) / 2280 µM ≈ 4.39 µL

Pipette 4.39 µL of the 1 mg/mL stock solution into a 1 mL volumetric flask.

Add methanol to the final volume mark.

Mix thoroughly. This working solution is now ready to be added to samples for analysis.

Application in Mass Spectrometry
Glycolithocholic acid-d4 is primarily used as an internal standard for the quantification of

endogenous Glycolithocholic acid in biological matrices such as serum, plasma, and liver

tissue.[1][3] The stable isotope label ensures that it has nearly identical chemical and physical

properties to the endogenous analyte, including extraction recovery and ionization efficiency,

but is distinguishable by its mass-to-charge ratio (m/z).[10]
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Example LC-MS/MS Parameters for Bile Acid Analysis
The following are example parameters and are not exhaustive. Method optimization is required

for specific instrumentation and applications.

Chromatographic Separation: Reversed-phase chromatography using a C18 column is

common.[11]

Mobile Phase Example:

Mobile Phase A: Water with additives such as ammonium acetate and formic or acetic

acid.[9][12]

Mobile Phase B: A mixture of organic solvents like methanol, acetonitrile, and isopropanol

with acid additives.[9]

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is typically used for

bile acids.[9]

Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer

or high-resolution mass spectrometry (HRMS) can be used.[10][11]
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Glycolithocholic acid-d4 Solution Preparation Workflow

Stock Solution Preparation

Working Solution Preparation

Application

Glycolithocholic acid-d4 (Solid)

Weigh Solid

Dissolve in Methanol

Adjust to Final Volume

1 mg/mL Stock Solution

1 mg/mL Stock Solution

Pipette Calculated Volume
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10 µM Working Solution

10 µM Working Solution
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LC-MS/MS Analysis
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Caption: Workflow for preparing Glycolithocholic acid-d4 solutions.
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Role of Glycolithocholic acid-d4 in Quantitative Analysis

Biological Sample Internal Standard

Analytical Process

Result

Glycolithocholic acid (Analyte)

Sample Extraction

Glycolithocholic acid-d4 (IS)

LC-MS/MS Detection

Accurate Quantification

Ratio of Analyte/IS Signal

Click to download full resolution via product page

Caption: Use of Glycolithocholic acid-d4 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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